![molecular formula C15H13FO3 B6370565 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% CAS No. 1261916-48-6](/img/structure/B6370565.png)
3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% is a synthetic phenol compound that has been used in a wide range of scientific research applications. It is an aromatic compound that belongs to the family of phenols and is a derivative of 3-fluorophenol. It is a white solid that is soluble in many organic solvents and is used in a variety of lab experiments and scientific studies.
Scientific Research Applications
3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% has been used in a variety of scientific research applications, including as a catalyst in organic synthesis, as a reagent in organic synthesis, and as an intermediate in the synthesis of pharmaceuticals. It has also been used as a starting material in the synthesis of other compounds, such as 3-fluorophenylacetic acid, 3-fluorophenylacetonitrile, and 3-fluorophenylacetic anhydride.
Mechanism of Action
The mechanism of action of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% is not well understood. However, it is believed that it acts as a catalyst in organic synthesis reactions, and as a reagent in organic synthesis reactions. It is also believed to act as an intermediate in the synthesis of pharmaceuticals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% are not well understood. However, it is believed that it may have some effects on the metabolism of certain compounds, and may also affect the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
The advantages of using 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% in lab experiments include its high solubility in organic solvents, its low toxicity, and its stability in air. Its limitations include its limited availability, its high cost, and its low reactivity.
Future Directions
For the use of 3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% include its use as a catalyst in the synthesis of pharmaceuticals, its use as a reagent in the synthesis of other compounds, its use as a starting material in the synthesis of other compounds, and its use in the synthesis of new compounds. Additionally, further research could be conducted to explore the biochemical and physiological effects of this compound, as well as its mechanism of action.
Synthesis Methods
3-[4-(Ethoxycarbonyl)-3-fluorophenyl]phenol, 95% can be synthesized using a number of methods, including the Williamson ether synthesis, the Kolbe-Schmitt reaction, and the Knoevenagel condensation. In the Williamson ether synthesis, 3-fluorophenol is reacted with ethyl chloroformate in the presence of a base, such as sodium hydroxide, to produce 3-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%. In the Kolbe-Schmitt reaction, 3-fluorophenol is reacted with sodium hydroxide and carbon dioxide to produce 3-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%. In the Knoevenagel condensation, 3-fluorophenol is reacted with ethyl chloroformate in the presence of a base, such as sodium hydroxide, to produce 3-[4-(ethoxycarbonyl)-3-fluorophenyl]phenol, 95%.
properties
IUPAC Name |
ethyl 2-fluoro-4-(3-hydroxyphenyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13FO3/c1-2-19-15(18)13-7-6-11(9-14(13)16)10-4-3-5-12(17)8-10/h3-9,17H,2H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHAWRNSDBNBGEM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=C(C=C1)C2=CC(=CC=C2)O)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13FO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10683621 |
Source
|
Record name | Ethyl 3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10683621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261916-48-6 |
Source
|
Record name | Ethyl 3-fluoro-3'-hydroxy[1,1'-biphenyl]-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10683621 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.